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Compound of Interest |

Compound Name: Ethyl 2-bromopropionate-d3
Cat. No.: B15553702
Get Quote

For researchers and professionals in drug development, the proper handling and disposal of
specialized chemical reagents like Ethyl 2-bromopropionate-d3 is a critical component of
laboratory safety and regulatory compliance. This guide provides essential, step-by-step
information for the safe disposal of this compound, ensuring the protection of personnel and
the environment. Due to its classification as a halogenated organic compound, specific
procedures must be followed.

Immediate Safety and Handling for Disposal

Before beginning any disposal preparation, ensure you are in a well-ventilated area, preferably
a chemical fume hood, and are wearing appropriate personal protective equipment (PPE). This
includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat.

Key Disposal Principles:

» Professional Disposal is Mandatory: Ethyl 2-bromopropionate-d3 must be disposed of
through a licensed and certified hazardous waste disposal company.[1][2][3] On-site
chemical neutralization is not recommended due to the hazardous nature of the substance
and its potential reaction byproducts.
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e Segregation is Crucial: This compound is a halogenated organic waste. It is imperative to
collect and store it separately from non-halogenated chemical waste.[4] Mixing these waste
streams can lead to dangerous reactions and will likely increase disposal costs, as the entire
mixture would need to be treated as the more hazardous halogenated waste.[5]

o Use Original or Designated Containers: Whenever possible, store waste Ethyl 2-
bromopropionate-d3 in its original container.[1] If this is not feasible, use a clearly labeled,
compatible container designated for halogenated organic waste. The container must be in
good condition, with a secure, tight-fitting lid to prevent leaks or the escape of vapors.[6]

» Clear and Accurate Labeling: All waste containers must be accurately labeled with the full
chemical name, "Ethyl 2-bromopropionate-d3," and appropriate hazard symbols (e.g.,
flammable, corrosive, toxic).

Quantitative Data and Chemical Properties

The following table summarizes the key chemical and safety data for Ethyl 2-bromopropionate,
which are essential for its proper handling and disposal classification. The deuterated form (d3)
will have nearly identical properties in this context.
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Property Value Citation(s)
Chemical Formula CsHeD3BrO:2 [7]
Molecular Weight ~184.05 g/mol [7]
Appearance Liquid [3]

UN 1992 (Flammable liquid,
toxic, n.o.s.) or UN 2920

UN Number o [21[8]
(Corrosive liquid, flammable,

n.o.s.)

Flammable Liquid (Category
o 3), Skin Corrosion/Irritation,
Hazard Classifications ) [81I9][10]
Serious Eye Damage, Acute

Toxicity (if swallowed)

Incineration in a chemical
Disposal Recommendation incinerator with afterburner [2][3]

and scrubber

Step-by-Step Disposal Workflow

The logical flow for the proper disposal of Ethyl 2-bromopropionate-d3 is outlined below. This
process ensures safety and compliance at each stage, from the point of generation to final
disposal.
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Ethyl 2-bromopropionate-d3 Disposal Workflow

Waste Generation
(Ethyl 2-bromopropionate-d3)

:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate as
Halogenated Organic Waste

Store in a Labeled,
Sealed, and Compatible Container

Store in a Designated
Hazardous Waste Accumulation Area

:

Arrange for Pickup by a
Licensed Waste Disposal Company

Final Disposal via

Controlled Incineration

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for the safe disposal of Ethyl 2-
bromopropionate-d3.
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Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel
immediately. Ensure the area is well-ventilated.

» Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or
vermiculite to contain the spill.[1][6] Do not use combustible materials like paper towels to
absorb the bulk of the spill.

o Collect Absorbent Material: Carefully collect the absorbent material and place it into a
designated, labeled container for hazardous waste disposal.

» Decontaminate the Area: Clean the spill area with soap and water, collecting the cleaning
materials for disposal as hazardous waste.

» Report the Spill: Report the incident to your institution's Environmental Health and Safety
(EHS) department.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Ethyl 2-bromopropionate-d3, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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